Cas no 1261878-15-2 (6-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid)

6-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid is a fluorinated aromatic compound featuring a chloro-substituted benzoic acid core and a trifluoromethoxyphenyl moiety. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethoxy group contributes to improved bioavailability and binding affinity in target interactions. Its benzoic acid functionality allows for further derivatization, facilitating the synthesis of esters, amides, or other derivatives for structure-activity studies. The compound's well-defined stereochemistry and high purity make it suitable for applications in drug discovery and material science, particularly in designing bioactive molecules with optimized pharmacokinetic profiles.

6-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid structure

1261878-15-2 structure

Product Name:6-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid

CAS No:1261878-15-2

MF:C₁₄H₈ClF₃O₃

MW:316.659733772278

MDL:MFCD18322420

CID:2761385

PubChem ID:53228245

Update Time:2025-10-29

6-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18322420
- DTXSID80691778
- 1261878-15-2
- 6-CHLORO-2-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
- 6-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95%
- 3-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid
- 6-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid
- MDL： MFCD18322420
- Inchi： 1S/C14H8ClF3O3/c15-11-6-2-5-10(12(11)13(19)20)8-3-1-4-9(7-8)21-14(16,17)18/h1-7H,(H,19,20)
- InChI Key： BHFYRFIMYZTPMH-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

Exact Mass: 316.0114063Da
Monoisotopic Mass: 316.0114063Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 375
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 46.5Å²

6-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB329697-5 g	6-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95%; .	1261878-15-2	95%	5g	€1159.00	2023-04-26
Alichem	A011011746-250mg	3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxylic acid	1261878-15-2	97%	250mg	480.00 USD	2021-05-31
Alichem	A011011746-500mg	3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxylic acid	1261878-15-2	97%	500mg	855.75 USD	2021-05-31
Alichem	A011011746-1g	3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxylic acid	1261878-15-2	97%	1g	1,564.50 USD	2021-05-31
abcr	AB329697-5g	6-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95%; .	1261878-15-2	95%	5g	€1159.00	2025-04-21